2-Benzyl 1-tert-butyl (2S,4R)-4-[(2-bromophenyl)methyl]-5-oxopyrrolidine-1,2-dicarboxylate

• IUPAC Name: 2-O-benzyl 1-O-tert-butyl (2S,4R)-4-[(2-bromophenyl)methyl]-5-oxopyrrolidine-1,2-dicarboxylate
• InChI: InChI=1S/C24H26BrNO5/c1-24(2,3)31-23(29)26-20(22(28)30-15-16-9-5-4-6-10-16)14-18(21(26)27)13-17-11-7-8-12-19(17)25/h4-12,18,20H,13-15H2,1-3H3/t18-,20+/m1/s1
• InChI Key: GWLBCILLRNVUEY-QUCCMNQESA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(CC(C1=O)CC2=CC=CC=C2Br)C(=O)OCC3=CC=CC=C3
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@@H](C[C@H](C1=O)CC2=CC=CC=C2Br)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C24H26BrNO5
• DSSTOX Substance ID: DTXSID60584952
• Molecular Weight: 488.4 g/mol
• CAS RN: 402586-55-4

Description

Molecular Structure Analysis

!Molecular Structure

Scientific Research Applications

Drug Metabolism and Design

Research on closely related compounds, such as those involved in the metabolism of prostaglandin E2 agonists or EP2 receptor-selective agonists, provides insights into drug design and the metabolic pathways involved in drug processing within the body. For example, studies have explored the CYP2C8- and CYP3A-mediated C-demethylation processes, highlighting the importance of understanding metabolic transformations for the development of therapeutic agents (Prakash et al., 2008).

Genotoxicity Assessment

Compounds with structures similar to the query have been evaluated for their genotoxic effects, providing valuable information for assessing the safety of chemical substances. For instance, the genotoxicity of methyl-tert-butyl ether and related compounds has been investigated, offering insights into the potential DNA-damaging effects of various chemicals (Chen et al., 2008).

Material Synthesis and Polymer Chemistry

Research into the synthesis and polymerization of functional cyclic esters, including those with protective groups such as tert-butyl, contributes to the development of new materials with specific properties. These studies are crucial for advancing materials science and engineering applications (Trollsås et al., 2000).

Catalysis and Synthetic Applications

Studies on the use of tert-butylmethylphosphino groups in asymmetric hydrogenation reactions demonstrate the role of such compounds in facilitating catalytic processes, which are fundamental in organic synthesis and the production of enantiomerically pure pharmaceuticals (Imamoto et al., 2012).

Supramolecular Chemistry

Investigations into the supramolecular arrangements and weak intermolecular interactions of oxopyrrolidine analogues, including those with tert-butyl groups, shed light on the principles governing molecular assembly. Such knowledge is essential for the design of molecular systems with tailored properties (Samipillai et al., 2016).

Future Directions

: Image source: Royal Society of Chemistry